Cas no 1227270-32-7 (2-Iodo-1H-pyrrolo2,3-bpyridine)

• Product Name: 2-Iodo-1H-pyrrolo2,3-bpyridine
• CAS No: 1227270-32-7
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD16875827
• CID: 827454
• PubChem ID: 21998694
• Update Time: 2025-11-02

2-Iodo-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1H-pyrrolo[2,3-b]pyridine
• 2-Iodo-7-azaindole
• 2-iodo-1H-pyrrolo[2, 3-b]pyridine
• VP13843
• RP28550
• FCH1348790
• PB19490
• 1H-Pyrrolo[2,3-b]pyridine, 2-iodo-
• AB0035236
• AX8222134
• ST24022269
• X9534
• 2-Iodo-1H-pyrrolo2,3-bpyridine

• MDL： MFCD16875827
• Inchi： 1S/C7H5IN2/c8-6-4-5-2-1-3-9-7(5)10-6/h1-4H,(H,9,10)
• InChI Key： MIVORZGIUCOUGC-UHFFFAOYSA-N
• SMILES： IC1=CC2=CC=CN=C2N1

Computed Properties

• Exact Mass: 243.95000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 2.082
• PSA: 28.68000
• LogP: 2.16750

2-Iodo-1H-pyrrolo2,3-bpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Iodo-1H-pyrrolo2,3-bpyridine

2-Iodo-1H-pyrrolo[2,3-b]pyridine (CAS 1227270-32-7): A Versatile Building Block in Modern Organic Synthesis

The 2-Iodo-1H-pyrrolo[2,3-b]pyridine (CAS 1227270-32-7) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This iodinated pyrrolopyridine derivative serves as a valuable synthetic intermediate due to its unique electronic properties and structural features that enable diverse chemical transformations.

With the increasing demand for heterocyclic building blocks in drug discovery programs, 2-Iodo-1H-pyrrolo[2,3-b]pyridine has emerged as a key scaffold for developing novel therapeutic agents. Recent studies highlight its potential in creating kinase inhibitors, which remain one of the most searched topics in medicinal chemistry circles. The compound's ability to participate in various cross-coupling reactions makes it particularly valuable for constructing complex molecular architectures.

The structural characteristics of 2-Iodo-1H-pyrrolo[2,3-b]pyridine contribute to its widespread utility. The electron-rich pyrrolopyridine core provides multiple sites for functionalization, while the iodine substituent at the 2-position offers excellent reactivity in palladium-catalyzed coupling reactions. This combination of features answers the growing need for versatile synthetic intermediates that can accelerate drug discovery timelines.

Recent advancements in C-H activation methodologies have further enhanced the synthetic value of 2-Iodo-1H-pyrrolo[2,3-b]pyridine. Researchers are particularly interested in its potential for creating fused polycyclic systems, a hot topic in current organic chemistry literature. The compound's stability under various reaction conditions makes it suitable for multi-step synthetic sequences, addressing common challenges in complex molecule construction.

In material science applications, 2-Iodo-1H-pyrrolo[2,3-b]pyridine derivatives have shown promise in developing organic electronic materials. The extended π-conjugation possible with this scaffold aligns with current research trends toward molecular electronics and optoelectronic devices. This application area has seen increased search volume as scientists explore alternatives to traditional silicon-based technologies.

The synthesis and handling of 2-Iodo-1H-pyrrolo[2,3-b]pyridine require specialized knowledge of heterocyclic chemistry. Proper storage conditions typically involve protection from light and moisture to maintain the compound's stability. These practical considerations are frequently searched by laboratory professionals working with sensitive iodoarene compounds.

Market analysis indicates growing demand for functionalized pyrrolopyridines like 2-Iodo-1H-pyrrolo[2,3-b]pyridine, particularly from pharmaceutical companies engaged in small molecule drug development. The compound's CAS number (1227270-32-7) serves as a crucial identifier for procurement specialists and regulatory documentation.

Quality control aspects of 2-Iodo-1H-pyrrolo[2,3-b]pyridine production often focus on purity assessment through advanced analytical techniques. This aligns with current good manufacturing practice (cGMP) requirements that dominate pharmaceutical industry searches. The compound's characterization typically involves NMR spectroscopy and mass spectrometry, techniques frequently queried by quality assurance professionals.

Environmental and safety considerations for 2-Iodo-1H-pyrrolo[2,3-b]pyridine follow standard laboratory protocols for halogenated compounds. Proper waste disposal methods represent another common search theme among researchers working with similar substances. The compound's stability profile makes it suitable for standard laboratory handling with appropriate precautions.

Future research directions for 2-Iodo-1H-pyrrolo[2,3-b]pyridine derivatives may explore their potential in catalysis and supramolecular chemistry, two rapidly growing fields in chemical research. The compound's ability to coordinate with metals suggests applications in developing novel ligand systems, a topic generating increasing academic interest.

In conclusion, 2-Iodo-1H-pyrrolo[2,3-b]pyridine (CAS 1227270-32-7) stands as a multifaceted building block with wide-ranging applications across chemical disciplines. Its importance in medicinal chemistry, combined with emerging uses in materials science, ensures continued relevance in scientific research and industrial applications. The compound exemplifies how functionalized heterocycles can address contemporary challenges in molecular design and synthesis.